2-chloro-N-(4,7-dichloro-1,3-benzothiazol-2-yl)benzamide

• IUPAC Name: 2-chloro-N-(4,7-dichloro-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C14H7Cl3N2OS/c15-8-4-2-1-3-7(8)13(20)19-14-18-11-9(16)5-6-10(17)12(11)21-14/h1-6H,(H,18,19,20)
• InChI Key: YVNMYHRDRRLJPC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=NC3=C(C=CC(=C3S2)Cl)Cl)Cl
• Molecular Formula: C14H7Cl3N2OS
• Molecular Weight: 357.6 g/mol
• CAS No.: 868230-32-4

Description

2-chloro-N-(4,7-dichloro-1,3-benzothiazol-2-yl)benzamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, agriculture, and material science. This compound is commonly referred to as DCB, and its chemical formula is C14H7Cl3N2OS.

Scientific Research Applications

Antitumor Activity

2-Chloro-N-(4,7-dichloro-1,3-benzothiazol-2-yl)benzamide derivatives have been designed and synthesized as biologically stable derivatives showing selective cytotoxicity against tumorigenic cell lines. These compounds exhibit excellent inhibitory effects on tumor growth in vivo, highlighting their potential as potent antitumor agents (Yoshida et al., 2005).

Crystal Structure Analysis

Research involving this compound has led to the characterization of its crystal structure through single-crystal X-ray diffraction. This analysis provides a foundation for understanding the chemical and physical properties of the compound, which is crucial for its application in various scientific fields (Ćaleta et al., 2008).

Photophysical Properties

The photophysical properties of benzothiazole fluorescent derivatives, including this compound derivatives, have been studied for their excited state intra-molecular proton transfer pathway. These compounds show single absorption and dual emission characteristics, making them interesting for applications in fluorescence-based technologies (Padalkar et al., 2011).

Antimicrobial Activity

Benzothiazole derivatives, including this compound, have been synthesized and evaluated for their antimicrobial activity. These compounds exhibit high antibacterial activities against both gram-positive and gram-negative bacteria, suggesting their potential as effective antimicrobial agents (Obasi et al., 2011).

Corrosion Inhibition

Benzothiazole derivatives, including this compound, have been studied for their corrosion inhibiting effects on steel in acidic solutions. These studies indicate that such compounds can provide high inhibition efficiencies, potentially useful in the protection of metal surfaces in industrial applications (Hu et al., 2016).